Cas no 89-46-3 (Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-)

• Product Name: Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
• CAS No: 89-46-3
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• MDL: MFCD00042623
• CID: 724790
• PubChem ID: 57652996
• Update Time: 2024-10-26

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel-
• Menthyl Salicylate
• MENTHYL SALICYLATE MIXTURE OF ISOMERS
• MENTHYL SALICYLATE(RG)
• 1-Menthyl salicylate
• Contrasol
• Einecs 201-909-7
• menthyl
• Salimenthol
• Samol
• Sunburn preventive No.1
• Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1α,2β,5α)- (ZCI)
• Salicylic acid, p-menth-3-yl ester (6CI, 7CI, 8CI)
• Menthol, salicylate
• Sunburn preventive No. 1
• MFCD00042623
• NSC-3725
• Benzoic acid, 2-hydroxy-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1.alpha.,2.beta.,5.alpha.)-
• SR-01000944490
• NCGC00181042-01
• SCHEMBL17780
• 2-Isopropyl-5-methylcyclohexyl salicylate #
• SR-01000944490-1
• 109423-22-5
• 5-methyl-2-(propan-2-yl)cyclohexyl 2-hydroxybenzoate
• NCGC00181042-02
• (5-methyl-2-propan-2-ylcyclohexyl) 2-hydroxybenzoate
• Contrasol; Salimenthol; Samol
• CHEMBL1905909
• NSC3725
• 89-46-3
• 2-isopropyl-5-methylcyclohexyl 2-hydroxybenzoate
• DTXSID70858853
• NS00013846
• SBI-0654016.0001
• menthylsalicylat

• MDL： MFCD00042623
• Inchi： 1S/C17H24O3/c1-11(2)13-9-8-12(3)10-16(13)20-17(19)14-6-4-5-7-15(14)18/h4-7,11-13,16,18H,8-10H2,1-3H3/t12-,13+,16-/m1/s1
• InChI Key： SJOXEWUZWQYCGL-DVOMOZLQSA-N
• SMILES： C([C@@H]1CC[C@@H](C)C[C@H]1OC(C1C=CC=CC=1O)=O)(C)C

Computed Properties

• Exact Mass: 276.17300
• Monoisotopic Mass: 276.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.04 g/mL at 20 °C(lit.)
• Boiling Point: 186-190 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.52
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 46.53000
• LogP: 4.00980

Benzoic acid,2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters